Cas no 102539-79-7 (6-Methoxy-1-benzothiophene-2-carboxylic Acid)

6-Methoxy-1-benzothiophene-2-carboxylic Acid is a heterocyclic aromatic compound featuring a benzothiophene core substituted with a methoxy group at the 6-position and a carboxylic acid at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its electron-rich benzothiophene scaffold enhances its utility in cross-coupling reactions, while the carboxylic acid group allows for further functionalization. The methoxy substituent can influence electronic properties and solubility, broadening its applicability. This compound is commonly employed in the development of bioactive molecules due to its structural versatility and compatibility with diverse synthetic pathways.
6-Methoxy-1-benzothiophene-2-carboxylic Acid structure
102539-79-7 structure
Product Name:6-Methoxy-1-benzothiophene-2-carboxylic Acid
CAS No:102539-79-7
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD07371542
CID:125103
PubChem ID:20493709
Update Time:2025-05-28

6-Methoxy-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxybenzo[b]thiophene-2-carboxylic acid
    • 6-methoxy-1-benzothiophene-2-carboxylic acid
    • 6-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
    • Benzo[b]thiophene-2-carboxylicacid, 6-methoxy-
    • 6-Methoxy-benzo[b]thiophen-2-carbonsaeure
    • 6-Methoxy-benzothiophen-carbonsaeure-(2)
    • Benzo[b]thiophene-2-carboxylicacid,6-methoxy
    • ZLD0244
    • 6-methoxy-2-benzothiophenecarboxylic acid
    • Benzo[b]thiophene-2-carboxylic acid, 6-Methoxy-
    • Benzo[b]thiophene-2-carboxylicacid,6-methoxy-
    • FT-0646842
    • 102539-79-7
    • LF163892MONOHYDRATE
    • EN300-186698
    • F18725
    • SCHEMBL914782
    • DTXSID60608066
    • XTXMOIBADXDEKF-UHFFFAOYSA-N
    • Z1269174646
    • AKOS015917139
    • SB30240
    • 6-Methoxybenzo[b]thiophene-2-carboxylicacid
    • A800583
    • 6-methoxybenzothiophene-2-carboxylic acid
    • MFCD07371542
    • CS-0340545
    • DB-058821
    • ALBB-028260
    • STL474497
    • 6-Methoxy-1-benzothiophene-2-carboxylic Acid
    • MDL： MFCD07371542
    • Inchi： 1S/C10H8O3S/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5H,1H3,(H,11,12)
    • InChI Key： XTXMOIBADXDEKF-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 208.01900
  • Monoisotopic Mass: 208.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.392
  • Boiling Point: 410 °C at 760 mmHg
  • Flash Point: 201.8 °C
  • Refractive Index: 1.673
  • PSA: 74.77000
  • LogP: 2.60810

6-Methoxy-1-benzothiophene-2-carboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-1-benzothiophene-2-carboxylic Acid Pricemore >>

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